Cas no 1250443-19-6 (2-(3-bromo-2,6-difluorophenyl)acetic acid)
2-(3-Bromo-2,6-difluorophenyl)acetic acid is a halogenated phenylacetic acid derivative with a bromo and two fluoro substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine and fluorine atoms enhances its reactivity, making it valuable for cross-coupling reactions and further functionalization. Its structural features also contribute to potential biological activity, often explored in drug discovery. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined molecular structure ensure reproducibility in research and industrial processes.
1250443-19-6 structure
Product Name:2-(3-bromo-2,6-difluorophenyl)acetic acid
CAS No:1250443-19-6
MF:C8H5BrF2O2
MW:251.024908781052
MDL:MFCD16987590
CID:4581619
PubChem ID:83402829
Update Time:2025-05-28
2-(3-bromo-2,6-difluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-bromo-2,6-difluorophenyl)acetic acid
-
- MDL: MFCD16987590
- Inchi: 1S/C8H5BrF2O2/c9-5-1-2-6(10)4(8(5)11)3-7(12)13/h1-2H,3H2,(H,12,13)
- InChI Key: HGSULWSXEZBTAW-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1F)CC(=O)O)F
Computed Properties
- Exact Mass: 249.94410g/mol
- Monoisotopic Mass: 249.94410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
2-(3-bromo-2,6-difluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021000-250mg |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A013021000-500mg |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 97% | 500mg |
$831.30 | 2023-09-03 | |
| Alichem | A013021000-1g |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 97% | 1g |
$1579.40 | 2023-09-03 | |
| Apollo Scientific | PC303448-1g |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 1g |
£841.00 | 2025-02-21 | ||
| Apollo Scientific | PC303448-5g |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 5g |
£672.00 | 2023-09-01 | ||
| Matrix Scientific | 211792-1g |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 1g |
$450.00 | 2023-09-09 | ||
| Matrix Scientific | 211792-5g |
3-Bromo-2,6-difluorophenylacetic acid |
1250443-19-6 | 5g |
$1050.00 | 2023-09-09 | ||
| eNovation Chemicals LLC | D555812-1g |
2-(3-Bromo-2,6-difluorophenyl)acetic acid |
1250443-19-6 | 95% | 1g |
$595 | 2024-06-05 | |
| TRC | B999668-5mg |
2-(3-bromo-2,6-difluorophenyl)acetic acid |
1250443-19-6 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B999668-10mg |
2-(3-bromo-2,6-difluorophenyl)acetic acid |
1250443-19-6 | 10mg |
$ 70.00 | 2022-06-06 |
2-(3-bromo-2,6-difluorophenyl)acetic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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